molecular formula C8H8FNS B8298580 6-Fluoro-2,3-dihydrobenzo[b]thiophen-5-amine

6-Fluoro-2,3-dihydrobenzo[b]thiophen-5-amine

Cat. No.: B8298580
M. Wt: 169.22 g/mol
InChI Key: MQXAGLKIVLYJIH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Fluoro-2,3-dihydrobenzo[b]thiophen-5-amine is a useful research compound. Its molecular formula is C8H8FNS and its molecular weight is 169.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H8FNS

Molecular Weight

169.22 g/mol

IUPAC Name

6-fluoro-2,3-dihydro-1-benzothiophen-5-amine

InChI

InChI=1S/C8H8FNS/c9-6-4-8-5(1-2-11-8)3-7(6)10/h3-4H,1-2,10H2

InChI Key

MQXAGLKIVLYJIH-UHFFFAOYSA-N

Canonical SMILES

C1CSC2=CC(=C(C=C21)N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6-fluoro-5-nitro-2,3-dihydrobenzo[b]thiophene (2.1 g, 10.5 mmol) in ethanol (80 mL), THF (40 mL), and aqueous NH4Cl (20 mL) was added Fe (O) (3.53 g, 63.3 mmol). The mixture was refluxed for 2 hours, then filtered through celite and washed with ethyl acetate. The residue was purified using silica gel column chromatography with 50% ethyl acetate in hexanes to provide 6-fluoro-2,3-dihydrobenzo[b]thiophen-5-amine (1.68 g, 94.2% yield).
Name
6-fluoro-5-nitro-2,3-dihydrobenzo[b]thiophene
Quantity
2.1 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Quantity
3.53 g
Type
catalyst
Reaction Step One

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